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Abstract

PF-06648671, a potent, orally bioavailable, and brain-penetrant y-secretase modulator (GSM),
was a clinical candidate developed by Pfizer for the treatment of Alzheimer's disease. Its
design and development were guided by a pharmacophore model aimed at modulating the
activity of y-secretase to selectively reduce the production of the pathogenic amyloid-3 42
(AB42) peptide, a key event in the amyloid cascade hypothesis of Alzheimer's disease.
Preclinical studies demonstrated favorable in vitro potency and pharmacokinetic properties,
leading to its advancement into Phase I clinical trials. In human subjects, PF-06648671 was
well-tolerated and showed dose-dependent modulation of AP peptides in the cerebrospinal fluid
(CSF), consistent with its proposed mechanism of action. Despite these promising early results,
the development of PF-06648671 was discontinued in January 2018 following Pfizer's strategic
decision to cease research and development in the neuroscience therapeutic area. This
technical guide provides a comprehensive overview of the discovery and development history
of PF-06648671, detailing its mechanism of action, preclinical data, and clinical findings.

Discovery and Design
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The discovery of PF-06648671 was rooted in a medicinal chemistry effort to develop a potent
and selective y-secretase modulator.[1] The design strategy was notably guided by a
pharmacophore model due to the absence of a crystal structure for the membrane-bound y-
secretase complex at the time.[2][3] A key structural feature of PF-06648671 is a 2,5-cis-
tetrahydrofuran (THF) linker, which was incorporated to impart conformational rigidity and lock
the molecule into its putative bioactive conformation.[2][3] This approach, combined with the
design of a novel, polar heterocyclic core, aimed to optimize the balance between in vitro
potency and desirable absorption, distribution, metabolism, and excretion (ADME) properties.
Efficient parallel medicinal chemistry techniques were employed to rapidly explore the chemical
space and identify the clinical candidate.

Mechanism of Action

PF-06648671 functions as a y-secretase modulator (GSM), a class of small molecules that
allosterically modulate the activity of the y-secretase enzyme complex. Unlike y-secretase
inhibitors (GSIs), which block the overall proteolytic activity of the enzyme, GSMs selectively
shift the cleavage of the amyloid precursor protein (APP) away from the production of the
highly amyloidogenic AB42 peptide. This modulation results in a decrease in AB42 and, to a
lesser extent, AB40 levels, with a concomitant increase in the production of shorter, less
pathogenic AP peptides such as AB37 and AB38. A critical advantage of this mechanism is the
avoidance of toxicities associated with GSls, which can arise from the inhibition of Notch
signaling and other critical y-secretase substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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